Cas no 2679802-48-1 (rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2679802-48-1
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 5643137
• PubChem ID: 165908996
• Update Time: 2025-05-20

rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274757
• rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• 2679802-48-1

• Inchi： 1S/C9H10N2O3S/c1-4(12)10-9-11-7(3-15-9)5-2-6(5)8(13)14/h3,5-6H,2H2,1H3,(H,13,14)(H,10,11,12)/t5-,6-/m1/s1
• InChI Key： ZXHYFEBSSLWFSP-PHDIDXHHSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2679802-48-1)

rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2679802-48-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a thiazole moiety, making it a valuable candidate for various therapeutic applications. The racemic nature of the compound, denoted by the prefix "rac-", indicates the presence of equal amounts of both enantiomers, which can have distinct biological activities.

The chemical structure of rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is particularly interesting due to its potential to interact with specific biological targets. The cyclopropane ring provides rigidity and conformational constraints that can enhance binding affinity and selectivity. Meanwhile, the thiazole moiety, known for its bioisosteric properties, can modulate the compound's pharmacological profile. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid. One notable area of research is its antimicrobial properties. Thiazole-containing compounds have been shown to exhibit potent antibacterial and antifungal activities against a wide range of pathogens. This makes rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

In addition to its antimicrobial potential, rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with anti-inflammatory activity can be beneficial in treating conditions such as arthritis and other inflammatory diseases. Studies have shown that thiazole derivatives can inhibit key inflammatory mediators, such as cytokines and prostaglandins, thereby reducing inflammation.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid are also an important aspect of its evaluation as a potential therapeutic agent. Pharmacokinetic studies assess how the body absorbs, distributes, metabolizes, and excretes a drug. These parameters are crucial for optimizing dosing regimens and predicting drug interactions. Preliminary data suggest that rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is still in the preclinical stage of development, early results from in vitro and in vivo studies are promising. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. Further clinical trials will be necessary to confirm these findings and to explore the full therapeutic potential of this compound.

The synthesis of rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. The cyclopropane ring can be introduced through various methods, such as ring-closing metathesis or cycloaddition reactions. The thiazole moiety can be synthesized using thioamide intermediates or through other synthetic routes. Optimizing these synthetic pathways is crucial for large-scale production and commercialization.

In conclusion, rac-(1R,2R)-2-(2-acetamido-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2679802-48-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound may play a significant role in addressing unmet medical needs.